![molecular formula C13H14N2O2 B2995535 N-[2-(2-Oxo-3H-indol-1-yl)ethyl]prop-2-enamide CAS No. 2196443-56-6](/img/structure/B2995535.png)
N-[2-(2-Oxo-3H-indol-1-yl)ethyl]prop-2-enamide
Description
“N-[2-(2-Oxo-3H-indol-1-yl)ethyl]prop-2-enamide” is a chemical compound with the molecular formula C13H14N2O2 and a molecular weight of 230.267. It is a derivative of indole, a heterocyclic compound that is widely distributed in both natural and synthetic compounds .
Synthesis Analysis
The synthesis of indole derivatives, such as “N-[2-(2-Oxo-3H-indol-1-yl)ethyl]prop-2-enamide”, often involves condensation reactions . For example, one method involves a condensation reaction between 1H-indole carbaldehyde oxime and 2-chloro acetamide derivatives .Molecular Structure Analysis
The molecular structure of “N-[2-(2-Oxo-3H-indol-1-yl)ethyl]prop-2-enamide” can be analyzed using various spectroscopic techniques. For instance, FT-IR can provide information about the functional groups present in the molecule, while 1H-NMR can provide information about the hydrogen atoms present .Chemical Reactions Analysis
Indole derivatives, including “N-[2-(2-Oxo-3H-indol-1-yl)ethyl]prop-2-enamide”, are known to undergo a variety of chemical reactions. For example, they can undergo electrophilic substitution due to the excessive π-electrons delocalization .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-[2-(2-Oxo-3H-indol-1-yl)ethyl]prop-2-enamide” can be determined using various analytical techniques. For example, its melting point can be determined using a melting point apparatus, while its yield can be determined using gravimetric analysis .Future Directions
The future directions for research on “N-[2-(2-Oxo-3H-indol-1-yl)ethyl]prop-2-enamide” could include further exploration of its biological activities and potential therapeutic applications. For example, indole derivatives are known to exhibit a broad range of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities . Therefore, “N-[2-(2-Oxo-3H-indol-1-yl)ethyl]prop-2-enamide” could be a promising candidate for the development of new drugs.
properties
IUPAC Name |
N-[2-(2-oxo-3H-indol-1-yl)ethyl]prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2/c1-2-12(16)14-7-8-15-11-6-4-3-5-10(11)9-13(15)17/h2-6H,1,7-9H2,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBQRIDHZKZQOTL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NCCN1C(=O)CC2=CC=CC=C21 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(2-Oxo-3H-indol-1-yl)ethyl]prop-2-enamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{1-[2-methyl-6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}benzamide](/img/structure/B2995453.png)
![2-[(4-butyl-1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]-N-(4-fluorophenyl)acetamide](/img/structure/B2995454.png)
![N-[4-(morpholin-4-ylsulfonyl)phenyl]furan-3-carboxamide](/img/structure/B2995456.png)
![2-{4-[5-(2,4-Dichlorophenyl)-2-furyl]-1,3-thiazol-2-yl}-3-(dimethylamino)acrylonitrile](/img/structure/B2995460.png)
![3-(3,4-dimethoxyphenyl)-5-(4-fluorobenzyl)-5H-pyrazolo[4,3-c]quinoline](/img/structure/B2995466.png)
![N-ethyl-N'-{5-[(3-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}urea](/img/structure/B2995467.png)
